N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide

• IUPAC Name: N-cyclopropyl-3-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
• InChI: InChI=1S/C16H19N3O3S2/c1-11-2-7-14(8-3-11)24(21,22)19-16-18-13(10-23-16)6-9-15(20)17-12-4-5-12/h2-3,7-8,10,12H,4-6,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key: HRVGGSZYGVZIRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CCC(=O)NC3CC3
• Molecular Formula: C16H19N3O3S2
• Molecular Weight: 365.5 g/mol

Description

N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide (NCTP) is an organic compound used as a model compound in scientific research. It is a type of cyclic amide, a cyclic organic compound composed of a nitrogen atom and two carbon atoms. NCTP is a synthetic compound that can be used to study the effects of cyclic amides on biochemical and physiological processes.

Mechanism of Action

N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide is believed to act as a modulator of biochemical and physiological processes. It has been suggested that it binds to specific receptors in the cell membrane and alters the activity of the receptor, resulting in changes in the biochemical and physiological processes.
Biochemical and Physiological Effects
N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes involved in the metabolism of proteins, lipids, and carbohydrates. It has also been shown to modulate the expression of certain genes involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized using a three-step synthesis method. It is also relatively stable, making it suitable for use in long-term experiments. However, N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide is not suitable for use in experiments involving human subjects, as it has not been tested for safety or efficacy in humans.

Future Directions

There are several potential future directions for research involving N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide. These include further studies of its effects on biochemical and physiological processes, as well as studies of its potential applications in drug discovery. In addition, N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide could be used to study the effects of cyclic amides on the structure and function of proteins, lipids, and carbohydrates. Finally, N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide could be used to study the effects of cyclic amides on the regulation of gene expression and other cellular processes.

Synthesis Methods

N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide can be synthesized using a three-step synthesis method. The first step involves reacting a cyclopropylmethylamine with a 4-methylbenzenesulfonamide, forming a cyclopropylmethylthiazoleamine. The second step involves reacting the cyclopropylmethylthiazoleamine with a propanamide, forming a cyclopropylmethylthiazole-propanamide. The final step involves reacting the cyclopropylmethylthiazole-propanamide with a cyclopropylmethylthiol, forming N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide.

Scientific Research Applications

N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide has been used in scientific research to study the effects of cyclic amides on biochemical and physiological processes. It has been used to study the effects of cyclic amides on the metabolism of proteins, lipids, and carbohydrates. It has also been used to study the effects of cyclic amides on the regulation of gene expression.